1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine

Specification

• CAS No.: 154558-38-0
• Molecular Formula: C24H25F2N3O
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-pyridin-2-ylpiperazine
• Standard InChI: InChI=1S/C24H25F2N3O/c25-21-8-4-19(5-9-21)24(20-6-10-22(26)11-7-20)30-18-17-28-13-15-29(16-14-28)23-3-1-2-12-27-23/h1-12,24H,13-18H2
• Standard InChI Key: YEXPCMHCZYAHCM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C4=CC=CC=N4
• Canonical SMILES: C1CN(CCN1CCOC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C4=CC=CC=N4

Introduction

Chemical Structure and Properties

Basic Chemical Information

1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine is characterized by its distinct molecular structure featuring a piperazine ring with two key substituents: a pyridinyl group and a bis(4-fluorophenyl)methoxy ethyl moiety. The compound has the molecular formula C24H25F2N3O and a molecular weight of 409.5 g/mol. Its structure incorporates several pharmacologically relevant features that contribute to its biological activity.

Table 1: Chemical Identifiers of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine

Property	Value
CAS Number	154558-38-0
Molecular Formula	C24H25F2N3O
Molecular Weight	409.5 g/mol
IUPAC Name	1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-pyridin-2-ylpiperazine
Standard InChI	InChI=1S/C24H25F2N3O/c25-21-8-4-19(5-9-21)24(20-6-10-22(26)11-7-20)30-18-17-28-13-15-29(16-14-28)23-3-1-2-12-27-23/h1-12,24H,13-18H2
Standard InChIKey	YEXPCMHCZYAHCM-UHFFFAOYSA-N

Structural Features

The structural composition of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine includes several key components that contribute to its pharmacological profile:

• Piperazine core: This six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4 serves as the central scaffold of the molecule. The piperazine structure is commonly found in many pharmaceutically active compounds due to its favorable pharmacokinetic properties.

• Pyridinyl group: Attached to one of the piperazine nitrogen atoms, this aromatic heterocycle contains a nitrogen atom that can participate in hydrogen bonding and influences the compound's interactions with biological targets.

• Bis(4-fluorophenyl)methoxy ethyl moiety: This bulky substituent consists of:

  • Two 4-fluorophenyl rings connected to a central carbon atom

  • An ethoxy linker connecting this unit to the piperazine ring

  • Fluorine atoms at the para positions of both phenyl rings, which enhance the compound's lipophilicity and binding properties

The presence of fluorine atoms in the phenyl rings is particularly significant as they can influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins.

Synthesis and Chemical Reactivity

Chemical Reactivity

The chemical reactivity of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine is influenced by its various functional groups:

• The tertiary amine nitrogens in the piperazine ring can participate in nucleophilic substitutions, acylations, and alkylations.

• The pyridine nitrogen acts as a weak base and can participate in hydrogen bonding and metal coordination.

• The ether linkage in the bis(4-fluorophenyl)methoxy ethyl group may undergo cleavage under specific conditions.

• The fluorine substituents alter the electronic properties of the phenyl rings, influencing their reactivity in various chemical transformations.

These reactive properties are important considerations for developing analytical methods, understanding potential metabolic pathways, and designing structural modifications for improved pharmacological properties.

Biological Activity

Interactions with Neurotransmitter Transporters

Research indicates that 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine exhibits significant biological activity, particularly as a ligand for neurotransmitter transporters. The compound shows affinity for dopamine and serotonin transporters, suggesting potential applications in modulating neurotransmission processes.

Studies on related compounds have demonstrated that slight structural modifications can significantly impact binding affinities and selectivity profiles. For instance, piperidine analogues of similar compounds, such as 4-[2-[Bis(4-fluorophenyl)methoxy]ethyl-1-(2-naphthylmethyl)piperidine, have shown subnanomolar affinity (Ki = 0.7 nM) and good selectivity for the dopamine transporter.

Structure-Activity Relationships

The biological activity of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine can be understood by examining structure-activity relationships (SAR) of related compounds, which provide insights into how specific structural elements influence binding properties:

• The bis(4-fluorophenyl)methoxy moiety is critical for dopamine transporter binding. Research on similar compounds has shown that fluorine substitution on the phenyl rings often enhances DAT affinity compared to unsubstituted analogs.

• The nature of the substituent on the piperazine nitrogen significantly impacts both potency and selectivity. In this compound, the pyridinyl group likely confers distinct binding properties compared to the phenylpropyl substituent found in GBR compounds.

• The ethyl linker between the bis(4-fluorophenyl)methoxy group and the piperazine ring affects the spatial arrangement of pharmacophores and consequently influences binding characteristics.

Table 2: Structure-Activity Relationships in Related Compounds

Structural Element	Effect on Biological Activity
Fluorine substitution on phenyl rings	Enhances dopamine transporter affinity and may improve selectivity
Piperazine vs. piperidine scaffold	Alters pharmacokinetic properties and binding profiles
N-substituent variation	Major determinant of potency and selectivity for different transporters
Linker length between key structural elements	Affects optimal spacing of pharmacophores for receptor interaction

Studies on N-aromatic and N-heteroaromatic derivatives of 1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]piperazine have demonstrated that these structural modifications can significantly alter the compound's selectivity for dopamine versus serotonin transporters.

Comparison with Related Compounds

Structural Analogues

1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine belongs to a family of compounds that includes several well-studied analogues:

• GBR-12909 (1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine): This compound shares the bis(4-fluorophenyl)methoxy ethyl piperazine scaffold but differs in having a 3-phenylpropyl group instead of a pyridinyl group. GBR-12909 is a high-affinity, selective dopamine transporter inhibitor that has been extensively studied for its potential in treating cocaine addiction.

• GBR-12935 (1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazine): This analogue lacks the fluorine substituents on the phenyl rings and has been widely used as a pharmacological tool for studying dopamine transporter function.

• 3-[4-(2-benzhydryloxyethyl)piperazin-1-yl]-1-(3-fluorophenyl)-propan-1-ol: This oxygenated derivative has demonstrated DAT affinity comparable to GBR compounds with improved selectivity over serotonin transporters.

Table 3: Comparison of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine with Related Compounds

Compound	Key Structural Difference	Notable Properties
1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine	Pyridinyl substituent on piperazine	Affinity for dopamine and serotonin transporters
GBR-12909	3-phenylpropyl substituent on piperazine	High selectivity for dopamine transporter, investigated for cocaine addiction treatment
GBR-12935	Non-fluorinated diphenylmethoxy group	Widely used as pharmacological tool for DAT studies
Piperidine analogues	Piperidine ring instead of piperazine	Some show subnanomolar DAT affinity (Ki = 0.7 nM)

Functional Comparison

The functional properties of 1-[2-[bis(4-Fluorophenyl)methoxy]ethyl]-4-(pyridinyl)-piperazine likely differ from its structural analogues due to key modifications:

• The pyridinyl group introduces an additional nitrogen atom that can serve as a hydrogen bond acceptor, potentially creating new interaction points with target proteins.

• The absence of the 3-phenylpropyl chain (found in GBR compounds) alters the compound's spatial arrangement and flexibility, which may influence its binding mode to transporters.

• The maintenance of the bis(4-fluorophenyl)methoxy moiety preserves important interactions known to be critical for dopamine transporter binding.

Studies on related compounds indicate that subtle structural modifications can significantly alter selectivity profiles between dopamine and serotonin transporters. For example, some N-heteroaromatic derivatives of 1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]piperazine have demonstrated enhanced selectivity for serotonin transporters.